3-Chloro-2-ethoxy-6-fluorobenzoic acid

Specification

• CAS No.: 2386086-92-4
• Molecular Formula: C9H8ClFO3
• Molecular Weight: 218.61 g/mol
• IUPAC Name: 3-chloro-2-ethoxy-6-fluorobenzoic acid
• Standard InChI: InChI=1S/C9H8ClFO3/c1-2-14-8-5(10)3-4-6(11)7(8)9(12)13/h3-4H,2H2,1H3,(H,12,13)
• Standard InChI Key: SEKNSVQMBXXOFC-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1C(=O)O)F)Cl
• Canonical SMILES: CCOC1=C(C=CC(=C1C(=O)O)F)Cl

Introduction

3-Chloro-2-ethoxy-6-fluorobenzoic acid is a complex organic compound with the CAS number 2386086-92-4. It is a derivative of benzoic acid, featuring a chlorine atom at the 3-position, an ethoxy group at the 2-position, and a fluorine atom at the 6-position. This compound is primarily used in laboratory settings for various chemical syntheses and research applications.

Safety Information

• Hazard Statements: This compound is considered hazardous and requires proper handling.

• Packing Group: Not specified in available sources.

• UN Number: Not provided in available sources.

Applications and Uses

3-Chloro-2-ethoxy-6-fluorobenzoic acid is used as a precursor in various chemical syntheses. Its applications can include:

• Pharmaceutical Synthesis: It may serve as a building block for active pharmaceutical ingredients (APIs) due to its functional groups.

• Material Science: Its unique structure makes it suitable for research in materials science, potentially in the development of new polymers or compounds.

6-Chloro-3-ethoxy-2-fluorobenzoic acid

• CAS Number: 2385350-59-2

• Molecular Formula: C9H8ClFO3

• Molecular Weight: Approximately 218.61 g/mol

• Similarities: Both compounds have similar molecular weights and formulas but differ in the positioning of their functional groups.

3-Chloro-2-fluorobenzoic acid

• CAS Number: 161957-55-7

• Molecular Formula: C7H4ClFO2

• Molecular Weight: Approximately 174.56 g/mol

• Differences: This compound lacks the ethoxy group present in 3-Chloro-2-ethoxy-6-fluorobenzoic acid and has a lower molecular weight.

Data Table: Comparison of Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Purity
3-Chloro-2-ethoxy-6-fluorobenzoic acid	2386086-92-4	C9H8ClFO3	218.61	95%
6-Chloro-3-ethoxy-2-fluorobenzoic acid	2385350-59-2	C9H8ClFO3	218.61	Not specified
3-Chloro-2-fluorobenzoic acid	161957-55-7	C7H4ClFO2	174.56	>98%